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Compound of Interest

Compound Name: (3-Phenyloxetan-3-yl)methanol

Cat. No.: B132500 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for (3-Phenyloxetan-3-yl)methanol, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans to

foster a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling (3-Phenyloxetan-3-yl)methanol, a comprehensive suite of personal protective

equipment is mandatory to prevent skin and eye contact, as well as inhalation.[1][2] The

following table summarizes the required PPE.
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Protection Type Required Equipment
Specifications and Best
Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield should be worn in

situations with a higher risk of

splashing.[2]

Hand Protection
Chemically impermeable

gloves

Disposable nitrile gloves are

suitable for incidental contact

but must be changed

immediately if contaminated.

For prolonged handling,

consider more robust gloves

and consult the manufacturer's

compatibility chart.[1][3]

Body Protection
Laboratory coat, impervious

clothing

Wear a standard lab coat. For

larger quantities or situations

with a high risk of splashing,

consider fire/flame-resistant

and impervious clothing.[2]

Respiratory Protection
Use in a well-ventilated area or

with a full-face respirator

All handling should occur in a

well-ventilated laboratory or a

chemical fume hood.[2][3] If

exposure limits are exceeded

or symptoms of irritation occur,

a full-face respirator is

necessary.[2]

Operational Plan
A systematic approach to the handling of (3-Phenyloxetan-3-yl)methanol is crucial for safety

and to maintain the integrity of the experiment.
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Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood.[2][3]

Avoid the formation of dust and aerosols.[2]

Prevent contact with skin and eyes by wearing the appropriate PPE.[1][2]

Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Keep the compound away from heat and sources of ignition.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Experimental Protocol:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area within a chemical fume hood, ensuring it is clean and uncluttered.[3]

Weighing and Transfer: Use appropriate tools, such as a spatula, for handling the solid form.

When preparing solutions, add the compound to the solvent slowly to prevent splashing.[3]

Post-Handling: Wash hands thoroughly after handling the compound, even if gloves were

worn.[5] Clean the work area and any equipment used.

Disposal Plan
Proper disposal of (3-Phenyloxetan-3-yl)methanol and its containers is critical to prevent

environmental contamination and ensure compliance with regulations.

Waste Collection: Collect surplus and non-recyclable solutions in a designated, compatible,

and clearly labeled hazardous waste container.[3][5] Do not mix with other waste streams

unless compatibility has been confirmed.[3]

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[5]

Contaminated Packaging: Dispose of contaminated packaging as unused product, following

the same hazardous waste disposal protocols.[5]
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Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling (3-Phenyloxetan-3-yl)methanol.
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Risk Assessment

PPE Selection

Verification & Disposal

Start: Handling
(3-Phenyloxetan-3-yl)methanol

Assess Task:
- Scale of work

- Potential for splash/aerosol

Eye Protection:
- Safety Glasses (minimum)

- Goggles for splash risk
- Face shield for high risk

Select based on task

Hand Protection:
- Chemical-resistant gloves

(e.g., Nitrile)

Body Protection:
- Lab Coat

- Chemical-resistant apron
for large quantities

Respiratory Protection:
- Well-ventilated area

- Fume Hood (recommended)
- Respirator if ventilation is inadequate

Verify all PPE is correctly worn
and in good condition

Follow proper disposal procedures
for contaminated PPE

After task completion

End: Safe Handling

Proceed with task

Click to download full resolution via product page

Caption: PPE selection workflow for (3-Phenyloxetan-3-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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